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Compound of Interest

Compound Name: CpODA

Cat. No.: B13437205

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
document provides essential safety and logistical information for the proper disposal of CoODA
(CAS RN 1312366-93-0).

Cyclopentanone bis-spironorbornane tetracarboxylic dianhydride (CpODA) is a chemical
compound utilized in the synthesis of high-performance polymers. While the Safety Data Sheet
(SDS) from the manufacturer, TCI Chemicals, indicates that CpODA is not classified as a
hazardous substance or mixture according to the Globally Harmonized System (GHS), it is
imperative to follow prudent laboratory practices for its disposal to minimize environmental
impact and ensure workplace safety.[1]

Chemical and Physical Properties of CoODA

A summary of the key quantitative data for CpODA is presented below.
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Property Value

Molecular Formula C21H2007

Molecular Weight 384.38 g/mol

Purity >95.0% (HPLC)

Appearance White to Light yellow powder to crystal
CAS Number 1312366-93-0

Step-by-Step Disposal Procedures

The primary recommendation from the manufacturer for the disposal of CpODA is to engage a
licensed professional waste disposal service.[1] This ensures that the material is handled and
disposed of in accordance with all applicable local, state, and federal regulations.

Recommended Disposal Protocol:

o Consult Your Institution's Environmental Health and Safety (EHS) Office: Before initiating any
disposal procedure, contact your institution's EHS office. They will provide specific guidance
based on your location's regulations and available disposal routes.

e Segregate CpODA Waste:

o Collect all waste CpODA, including unused product and contaminated materials (e.g.,
weighing boats, gloves, and wipes), in a designated and clearly labeled waste container.

o The container should be made of a compatible material, be in good condition, and have a
secure lid.

o Label the Waste Container:

o Label the container with the full chemical name: "Cyclopentanone bis-spironorbornane
tetracarboxylic dianhydride" and the CAS number: "1312366-93-0".

o Indicate that it is "Non-hazardous chemical waste for professional disposal.”
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» Arrange for Professional Disposal:

o Follow your institution's procedures for requesting a hazardous or chemical waste pickup.
The EHS office will typically coordinate with a licensed waste disposal vendor.

Alternative Disposal Considerations (Only if approved by your EHS Office):

In the rare event that professional disposal is deemed unnecessary by your EHS office due to
the non-hazardous classification, the following general principles for non-hazardous solid
chemical waste should be applied:

e Do NOT dispose of CpODA down the drain. The manufacturer's SDS specifically advises
against this to prevent the product from entering drains.[1]

e Do NOT dispose of CpODA in the regular solid waste trash. While not classified as
hazardous, landfilling of chemical waste should be avoided to prevent potential
environmental contamination.

Experimental Workflow for Disposal Decision

The logical flow for determining the appropriate disposal method for CpODA is illustrated in the
diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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